Cas no 2648902-36-5 ((1r,3s,5s)-3-(Trichloromethyl)-8-azabicyclo[3.2.1]octan-3-ol hydrochloride)

• Product Name: (1r,3s,5s)-3-(Trichloromethyl)-8-azabicyclo[3.2.1]octan-3-ol hydrochloride
• CAS No: 2648902-36-5
• MF: C₈H₁₃Cl₄NO
• MW: 281.006918668747
• CID: 5328368
• Update Time: 2025-10-28

(1r,3s,5s)-3-(Trichloromethyl)-8-azabicyclo[3.2.1]octan-3-ol hydrochloride Chemical and Physical Properties

Names and Identifiers

• (1r,3s,5s)-3-(trichloromethyl)-8-azabicyclo[3.2.1]octan-3-ol hydrochloride
• Z4927214432
• (1r,3s,5s)-3-(Trichloromethyl)-8-azabicyclo[3.2.1]octan-3-ol hydrochloride

• Inchi： 1S/C8H12Cl3NO.ClH/c9-8(10,11)7(13)3-5-1-2-6(4-7)12-5;/h5-6,12-13H,1-4H2;1H/t5-,6+,7?;
• InChI Key： NGQLLSZAKOAAOZ-VPEOJXMDSA-N
• SMILES： ClC(C1(C[C@@H]2CC[C@H](C1)N2)O)(Cl)Cl.Cl

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 204
• Topological Polar Surface Area: 32.299

Additional information on (1r,3s,5s)-3-(Trichloromethyl)-8-azabicyclo[3.2.1]octan-3-ol hydrochloride

The Chemical Compound CAS No. 2648902-36-5: (1R,3S,5S)-3-(Trichloromethyl)-8-azabicyclo[3.2.1]octan-3-ol Hydrochloride

The compound with CAS No. 2648902-36-5, known as (1R,3S,5S)-3-(Trichloromethyl)-8-azabicyclo[3.2.1]octan-3-ol hydrochloride, is a complex organic molecule with significant potential in various fields of chemistry and pharmacology. This compound belongs to the class of bicyclic amines and features a trichloromethyl group attached to the bicyclo[3.2.1]octane framework, which is further substituted with an alcohol group and an amino group at specific stereochemical positions.

Recent studies have highlighted the importance of bicyclic amine derivatives in drug discovery due to their unique pharmacokinetic properties and ability to interact with various biological targets. The stereochemistry of this compound, specifically the (1R,3S,5S) configuration, plays a crucial role in determining its biological activity and selectivity. Researchers have demonstrated that such stereochemical arrangements can significantly influence the compound's ability to bind to receptors or enzymes, making it a promising candidate for therapeutic applications.

The presence of the trichloromethyl group in this compound adds another layer of complexity to its chemical profile. This substituent not only enhances the molecule's stability but also contributes to its lipophilicity, which is a critical factor in drug design for improving absorption and bioavailability. Recent advancements in computational chemistry have allowed scientists to model the interactions of this group with various biological systems, providing deeper insights into its potential applications.

In terms of synthesis, the compound is typically prepared through multi-step organic reactions involving the formation of the bicyclic framework followed by substitution reactions to introduce the trichloromethyl and hydroxyl groups. The stereochemical control during these reactions is essential to ensure the correct configuration of the final product. Innovations in asymmetric synthesis techniques have made it possible to achieve high enantiomeric excess in such compounds, further enhancing their utility in research and development.

One of the most exciting areas of research involving this compound is its potential use in drug delivery systems. The combination of its bicyclic structure and functional groups makes it an ideal candidate for designing prodrugs or drug carriers that can target specific tissues or cells. For instance, studies have shown that modifying the trichloromethyl group can alter the release profile of drugs encapsulated within these carriers, offering new possibilities for personalized medicine.

Moreover, the compound has shown promise in agricultural applications, particularly as a component in pesticides or herbicides. Its ability to disrupt specific biochemical pathways in pests while maintaining low toxicity to non-target organisms has been a focal point of recent investigations. Researchers are exploring ways to optimize its stability under environmental conditions while maintaining its efficacy against various agricultural threats.

Another area where this compound has garnered attention is in industrial catalysis. The unique electronic properties of the trichloromethyl group make it a potential candidate for developing catalysts that can accelerate reactions in organic synthesis or polymer production. Recent breakthroughs in catalytic chemistry have demonstrated how such compounds can enhance reaction efficiency and selectivity, leading to more sustainable industrial processes.

In conclusion, (1R,3S,5S)-3-(Trichloromethyl)-8-azabicyclo[3.2.1]octan-3-ol hydrochloride represents a versatile platform for exploring diverse chemical and biological applications. Its complex structure and functional groups provide ample opportunities for innovation across multiple disciplines. As research continues to uncover new insights into its properties and potential uses, this compound stands at the forefront of advancements in modern chemistry and pharmacology.